Cas no 1352574-94-7 (methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride)

• Product Name: methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• CAS No: 1352574-94-7
• MF: C₁₀H₁₂ClF₂NO₂
• MW: 251.65758895874
• CID: 6427472
• PubChem ID: 67095214
• Update Time: 2025-10-05

methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• EN300-19093741
• CS-0238164
• methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate;hydrochloride
• 1352574-94-7
• SCHEMBL1613103
• Methyl (R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

• Inchi： 1S/C10H11F2NO2.ClH/c1-15-10(14)9(13)4-6-2-3-7(11)5-8(6)12;/h2-3,5,9H,4,13H2,1H3;1H/t9-;/m1./s1
• InChI Key： BWQUBOSEDWRCLP-SBSPUUFOSA-N
• SMILES： C(C1C=CC(F)=CC=1F)[C@@H](N)C(=O)OC.Cl

Computed Properties

• Exact Mass: 251.0524626g/mol
• Monoisotopic Mass: 251.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

Introduction to Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate Hydrochloride (CAS No. 1352574-94-7)

Methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride, a compound with the chemical identifier CAS No. 1352574-94-7, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential biological activities and structural features. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development processes.

The structure of methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride features a chiral center at the 2-position of the propanoate moiety, which is critical for its pharmacological properties. The presence of the (2R) configuration ensures specific stereochemical interactions with biological targets, influencing its efficacy and selectivity. The 2,4-difluorophenyl group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in many drug molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. The combination of the amino group, the difluorophenyl moiety, and the chiral propanoate side chain makes this compound a promising candidate for further investigation in medicinal chemistry. Researchers have been exploring its potential as a precursor for more complex molecules with enhanced pharmacological profiles.

One of the most exciting areas of research involving methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride is its role in developing novel therapeutic agents. Studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, making them attractive for treating conditions such as arthritis and autoimmune diseases. The fluorine atoms in the phenyl ring contribute to its ability to interact strongly with biological targets, potentially leading to more effective treatments.

The synthesis of methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and enantiomeric purity. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to ensure the correct stereochemical configuration. These methods are crucial for producing pharmaceutical-grade materials that meet stringent regulatory standards.

Recent advancements in computational chemistry have also played a significant role in understanding the properties of methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride. Molecular modeling studies have helped researchers predict its behavior in biological systems and optimize its design for improved efficacy. These computational tools are indispensable for modern drug discovery pipelines, allowing for rapid screening of potential candidates before moving into expensive wet-lab experiments.

The pharmacokinetic properties of this compound are another area of active investigation. By understanding how it is absorbed, distributed, metabolized, and excreted by the body, researchers can design better formulations that enhance its therapeutic potential. Preliminary studies suggest that the hydrochloride salt form improves oral bioavailability and reduces variability in drug levels within the bloodstream.

Future research directions for methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride include exploring its interactions with different biological pathways and developing novel analogs with improved properties. The integration of machine learning algorithms into drug discovery processes promises to accelerate the identification of new derivatives with enhanced pharmacological activity. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques to push the boundaries of medicinal chemistry.

In conclusion, methyl (2R)-2-amino-3-(2,4-difluorophenyl)propanoate hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the development of new therapeutic agents. As our understanding of its properties continues to grow, so too will its potential applications in treating various human diseases. The ongoing efforts by researchers around the world ensure that this compound will remain at the forefront of medicinal chemistry innovation for years to come.